4-fluoro-N-[[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide

• IUPAC Name: 4-fluoro-N-[[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C17H15FN4O4S/c18-12-5-3-11(4-6-12)16(24)20-9-15-21-22-17(26-15)27-10-14(23)19-8-13-2-1-7-25-13/h1-7H,8-10H2,(H,19,23)(H,20,24)
• InChI Key: OSQXZDTUPKEJES-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CSC2=NN=C(O2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4O4S
• Molecular Weight: 390.4 g/mol

Description

The compound “4-fluoro-N-[[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide” is a complex organic molecule. It is related to a class of compounds known as nitrofurans. Nitrofurans are compounds containing a furan ring which bears a nitro group.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups present. It includes a furan ring, an oxadiazole ring, a sulfanyl group, and a benzamide group. The packing of the molecule is governed by van der Waals interactions between the aromatic rings of adjacent molecules.

Scientific Research Applications

Fluorogenic Reagents for Thiols

Compounds with structures similar to the one have been synthesized for use as fluorogenic reagents. For example, 4-(N,N-Dimethylaminosulphonyl)-7-fluoro-2,1,3-benzoxadiazole (DBD-F) was developed as a thiol-specific fluorogenic reagent, exhibiting intense fluorescence when reacted with thiols. This characteristic makes such compounds useful in bioanalytical applications for the detection and quantification of thiols in biological samples, highlighting their potential in clinical diagnostics and biochemical research (Toyo’oka et al., 1989).

Antimicrobial Agents

Several compounds structurally related to "4-fluoro-N-[[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide" have been explored for their antimicrobial properties. For instance, the microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine has shown promising antimicrobial activity against a range of bacterial and fungal strains. These compounds' structural features, including the presence of a fluorine atom, significantly enhance their antimicrobial efficacy, offering potential routes for the development of new antimicrobial drugs (Desai et al., 2013).

Future Directions

The future research directions for this compound could involve further investigation into its synthesis, properties, and potential applications. Given the activity of related compounds, it may be of interest in the development of new drugs or other chemical products.